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Introduction

Methylenecyclohexane, with the IUPAC name methylidenecyclohexane, is a cyclic olefin with
the molecular formula C7H12.[1] It is a valuable intermediate in organic synthesis and a key
building block for the construction of more complex molecular architectures.[2][3] This guide
provides a comprehensive overview of the physical and chemical properties of
methylenecyclohexane, detailed experimental protocols for its synthesis and characterization,
and a summary of its key chemical transformations.

Physical Properties

Methylenecyclohexane is a colorless to almost colorless clear liquid under standard
conditions.[2][4] It is a highly flammable substance and is incompatible with strong oxidizing
agents.[5][6] For safe storage, it is recommended to keep it refrigerated at 2-8°C.[6][7]

Quantitative Physical Properties

The key physical properties of methylenecyclohexane are summarized in the table below for
easy reference and comparison.
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Property Value Reference(s)
Molecular Formula C7Ha12 [51[6]

Molar Mass 96.17 g/mol [1][5]

Boiling Point 101-103 °C [11[4]1[5][61[71[8]
Melting Point -106.7 °C [51[6]

Density 0.800 g/mL at 25 °C [51I6]1[71[8]
Refractive Index (n2°/D) 1.449 [5161I7]

Flash Point -6 °C (20 °F) [41[5][6]

Vapor Pressure 38.8 mmHg at 25 °C [5]

Heat of Combustion VI VILIN ]

(AcHeliquid)

Enthalpy of Vaporization
(AvapH®)

35.36 kJ/mol at 25 °C

[4]

Chemical Properties and Reactions

The chemical reactivity of methylenecyclohexane is primarily dictated by the exocyclic double

bond, making it susceptible to a variety of addition and isomerization reactions.

Synthesis of Methylenecyclohexane

A common and reliable method for the synthesis of methylenecyclohexane is the Wittig

reaction, which involves the reaction of cyclohexanone with a phosphorus ylide.[1]

Cyclohexanone * Elimination Methylenecyclohexane
> , . A
,g Betaine Intermediate )

[Methylenetnphenylphosphorane] Triphenylphosphine oxide

(PhsP=CHy2)
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Caption: Wittig reaction for the synthesis of methylenecyclohexane.

Methylenecyclohexane can also be synthesized as a side product during the dehydration of
2-methylcyclohexanol to form 1-methylcyclohexene.[1][10]

Key Chemical Reactions

The hydroboration-oxidation of methylenecyclohexane proceeds with anti-Markovnikov
regioselectivity to yield cyclohexylmethanol.[11][12] This reaction is a two-step process
involving the addition of borane across the double bond, followed by oxidation with hydrogen
peroxide in a basic solution.[13][14]

[Methylenecyclohexanej—b—b Cyclohexylmethanol

Click to download full resolution via product page

Caption: Hydroboration-oxidation of methylenecyclohexane.

In the presence of a strong acid, methylenecyclohexane can isomerize to the more
thermodynamically stable 1-methylcyclohexene.[15] The mechanism involves the protonation
of the double bond to form a tertiary carbocation, followed by deprotonation to yield the
endocyclic alkene.[16]

Methylenecyclohexane Protonation (H*) Tertiary Carbocation Deprotonation (-H*) 1-Methylcyclohexene

Click to download full resolution via product page

Caption: Acid-catalyzed isomerization of methylenecyclohexane.

Experimental Protocols
General Procedure for the Wittig Synthesis of
Methylenecyclohexane
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This protocol is a generalized procedure based on the well-established Wittig reaction.

o Preparation of the Ylide: In a flame-dried, three-necked round-bottom flask equipped with a
magnetic stirrer, reflux condenser, and a nitrogen inlet, a suspension of
methyltriphenylphosphonium bromide in an anhydrous aprotic solvent (e.g., diethyl ether or
THF) is prepared under an inert atmosphere. The suspension is cooled in an ice bath, and a
strong base (e.g., n-butyllithium or sodium amide) is added dropwise with stirring. The
formation of the ylide is often indicated by a color change.

» Reaction with Cyclohexanone: A solution of cyclohexanone in the same anhydrous solvent is
added dropwise to the ylide solution at 0 °C. The reaction mixture is then allowed to warm to
room temperature and stirred for several hours or until the reaction is complete as monitored
by thin-layer chromatography (TLC).

o Workup and Purification: The reaction is quenched by the addition of water or a saturated
agueous solution of ammonium chloride. The organic layer is separated, and the aqueous
layer is extracted with an organic solvent. The combined organic extracts are washed with
brine, dried over an anhydrous drying agent (e.g., magnesium sulfate or sodium sulfate), and
the solvent is removed under reduced pressure. The crude product is then purified by
distillation or column chromatography to yield pure methylenecyclohexane.

General Methodology for Physical Property
Determination

The boiling point of methylenecyclohexane can be determined using standard laboratory
distillation apparatus. The liquid is heated in a distillation flask, and the temperature at which
the vapor pressure of the liquid equals the surrounding atmospheric pressure and the liquid
actively boils is recorded as the boiling point.

The refractive index is measured using a refractometer, such as an Abbe refractometer. A small
drop of the liquid is placed on the prism, and the instrument is adjusted until the dividing line
between the light and dark fields is sharp and centered in the crosshairs. The refractive index is
then read directly from the instrument's scale. Digital refractometers can also be used for a
more automated and precise measurement.[17]
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The flash point can be determined using a closed-cup tester, such as the Pensky-Martens
apparatus, following a standard method like ASTM D93.[5][6][7] The sample is heated at a
controlled rate while a test flame is periodically introduced into the vapor space above the
liquid. The flash point is the lowest temperature at which the vapors ignite momentarily.

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of
methylenecyclohexane.

Infrared (IR) Spectroscopy

The IR spectrum of methylenecyclohexane exhibits characteristic absorption bands that
confirm its structure.

Wavenumber (cm—?) Assignment

~3070 =C-H stretch (vinylic)
~2930, ~2860 C-H stretch (aliphatic)
~1650 C=C stretch (exocyclic)
~890 =C-H bend (out-of-plane)

Nuclear Magnetic Resonance (NMR) Spectroscopy

The H NMR spectrum provides detailed information about the proton environments in the
molecule.[11][12][18]

Chemical Shift (6,

Multiplicity Integration Assignment

ppm)

~4.6 S 2H =CHz2 (vinylic protons)
-CH:- adjacent to the

~2.2 t 4H
double bond
Other ring -CH2-

~1.5 m 6H

protons
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The 13C NMR spectrum is useful for determining the number of non-equivalent carbon atoms.
[10][19][20]

Chemical Shift (6, ppm) Assignment

~150 Quaternary carbon of the double bond
~106 =CHz2 (vinylic carbon)

~36 -CH:z- adjacent to the double bond
~28, ~26 Other ring -CH2- carbons

Mass Spectrometry

The mass spectrum of methylenecyclohexane shows a molecular ion peak (M*) at m/z = 96,
corresponding to its molecular weight. The fragmentation pattern can provide further structural
information. A common fragmentation involves the loss of a methyl group (M-15) leading to a
peak at m/z = 81, or the loss of an ethyl group (M-29) resulting in a peak at m/z = 67. The base
peak is often observed at m/z = 81 or m/z = 67.[3]

Conclusion

This technical guide has provided a detailed overview of the physical and chemical properties
of methylenecyclohexane. The tabulated data, experimental protocols, and spectroscopic
information serve as a valuable resource for researchers and professionals working with this
versatile chemical intermediate. A thorough understanding of these properties is essential for
its safe handling, effective use in synthesis, and the development of new applications in various
scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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